Cas no 898785-12-1 (2-chloro-4-cyclopropanecarbonylpyridine)

2-chloro-4-cyclopropanecarbonylpyridine structure
898785-12-1 structure
Product Name:2-chloro-4-cyclopropanecarbonylpyridine
CAS No:898785-12-1
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD07699431
CID:994292
PubChem ID:24723719
Update Time:2023-11-20

2-chloro-4-cyclopropanecarbonylpyridine Chemical and Physical Properties

Names and Identifiers

    • (2-Chloropyridin-4-yl)(cyclopropyl)methanone
    • (2-CHLORO-PYRIDIN-4-YL)-CYCLOPROPYL-METHANONE
    • RIEKE 5574-06D
    • 2-Chloro-4-pyridylcyclopropyl ketone
    • 898785-12-1
    • DTXSID001267069
    • SCHEMBL12788104
    • AKOS006287300
    • (2-chloropyridin-4-yl)-cyclopropylmethanone
    • Y13720
    • (2-Chloro-4-pyridinyl)cyclopropylmethanone
    • MFCD07699431
    • 2-chloro-4-cyclopropanecarbonylpyridine
    • MDL: MFCD07699431
    • Inchi: 1S/C9H8ClNO/c10-8-5-7(3-4-11-8)9(12)6-1-2-6/h3-6H,1-2H2
    • InChI Key: HEEQRCHSVMWWLK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(C1CC1)=O

Computed Properties

  • Exact Mass: 181.02900
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 318.1±27.0 °C at 760 mmHg
  • Flash Point: 146.2±23.7 °C
  • Refractive Index: 1.602
  • PSA: 29.96000
  • LogP: 2.32770
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-4-cyclopropanecarbonylpyridine Security Information

2-chloro-4-cyclopropanecarbonylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-4-cyclopropanecarbonylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB362828-1 g
2-Chloro-4-pyridylcyclopropyl ketone, 97%; .
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abcr
AB362828-2 g
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